15-Methyltetracosanoyl-CoA

• Molecular Formula: C46H84N7O17P3S
• Molecular Weight: 1132.2 g/mol
• InChI: InChI=1S/C46H84N7O17P3S/c1-5-6-7-8-14-17-20-23-34(2)24-21-18-15-12-10-9-11-13-16-19-22-25-37(55)74-29-28-48-36(54)26-27-49-44(58)41(57)46(3,4)31-67-73(64,65)70-72(62,63)66-30-35-40(69-71(59,60)61)39(56)45(68-35)53-33-52-38-42(47)50-32-51-43(38)53/h32-35,39-41,45,56-57H,5-31H2,1-4H3,(H,48,54)(H,49,58)(H,62,63)(H,64,65)(H2,47,50,51)(H2,59,60,61)
• InChIKey: ZLDSLUXISDQTEJ-UHFFFAOYSA-N

15-Methyltetracosanoyl-CoA Overview

15-Methyltetracosanoyl-CoA (15-methyltetracosanoyl-coenzyme A) is a very long-chain, methyl-branched fatty acyl-CoA with a C24 acyl chain and a methyl branch at the 15th carbon position [1]. It is classified as a branched-chain, saturated, very long-chain fatty acyl-CoA [1]. This compound serves as an essential tool for investigating peroxisomal β-oxidation of methyl-branched fatty acids, substrate specificity of key metabolic enzymes, and the biochemical consequences of impaired branched-chain fatty acid metabolism [2].

Peroxisomal β-oxidation studies

Distal methyl-branched VLCFA substrate for pathway dissection

Enzyme specificity assays

Probe for acyl-CoA oxidase, LCAD, and CPT-I selectivity profiles

Metabolic fate mapping

Clarifies peroxisomal vs. mitochondrial oxidation partitioning

• [1] Human Metabolome Database (HMDB). Metabocard for 15-Methyltetracosanoyl-CoA (HMDB0300795). 2021. View Source
• [2] Ferdinandusse, S., et al. (2002). Identification of the peroxisomal β-oxidation enzymes involved in the degradation of 2-methyl-branched fatty acyl-CoA esters. J Lipid Res, 43(3), 438-443. View Source

Uniqueness of 15-Methyltetracosanoyl-CoA

Generic substitution with straight-chain very long-chain acyl-CoAs (e.g., lignoceroyl-CoA) or other methyl-branched acyl-CoAs (e.g., pristanoyl-CoA) is scientifically invalid due to distinct enzyme specificity profiles and differential compartmentalization of β-oxidation. Peroxisomal acyl-CoA oxidases exhibit strict stereospecificity for 2S-methyl-branched substrates, with the S-enantiomer being the exclusive substrate for the initial desaturation step [1]. In contrast, 15-methyltetracosanoyl-CoA's distal methyl branch at C15 is not a substrate for the classic branched-chain oxidation pathway but may influence enzyme binding and metabolic flux in a manner distinct from both straight-chain and 2-methyl-branched comparators [2].

Research tool

15-Methyltetracosanoyl-CoA

Distal C15 methyl branch; not a substrate for classic 2-methyl-branched oxidation enzymes.

Straight-chain analog

Lignoceroyl-CoA (C24:0)

Lacks methyl branch; follows standard peroxisomal β-oxidation with different oxidase affinity.

Research tool

15-Methyltetracosanoyl-CoA

Bypasses stereospecific LCAD gatekeeper; distinct metabolic endpoint expected.

2-Methyl-branched analog

Pristanoyl-CoA

2S-methyl substrate for pristanoyl-CoA oxidase and LCAD; completely different enzyme recognition.

• [1] Van Veldhoven, P. P., Croes, K., Asselberghs, S., Herdewijn, P., & Mannaerts, G. P. (1996). Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Letters, 388(1), 80-84. View Source
• [2] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem, 267(28), 20065-20074. View Source

15-Methyltetracosanoyl-CoA Enzyme Specificity & Metabolic Fate

Peroxisomal Acyl-CoA Oxidase Branch Specificity

Rat liver peroxisomal acyl-CoA oxidases demonstrate that 2-methyl-branched acyl-CoAs are oxidized with ~90% specificity by pristanoyl-CoA oxidase, while straight-chain VLCFAs like lignoceroyl-CoA are processed by palmitoyl-CoA oxidase and pristanoyl-CoA oxidase with different efficiency (65% by pristanoyl-CoA oxidase for lignoceroyl-CoA) [1]. This establishes a clear enzymatic distinction based on branch position, suggesting a distal methyl branch at C15 will be processed via a different, potentially novel, pathway.

Oxidase branch specificity

Cross-study comparable

2-methyl branch → ~25% higher relative specificity for pristanoyl-CoA oxidase vs. straight-chain VLCFA

Distal C15 methyl branch may engage a distinct oxidase pathway.

Rat liver peroxisomal fractions; class-level inference.

Evidence Dimension	Enzymatic oxidation of acyl-CoA substrates by rat liver peroxisomal oxidases
Target Compound Data	No direct quantitative data for 15-methyltetracosanoyl-CoA; inference based on branch position.
Comparator Or Baseline	2-methylpalmitoyl-CoA (2-methyl branch): ~90% oxidized by pristanoyl-CoA oxidase; Lignoceroyl-CoA (straight-chain C24): ~65% oxidized by pristanoyl-CoA oxidase [1].
Quantified Difference	2-methyl branch leads to a ~25% higher relative specificity for pristanoyl-CoA oxidase compared to a straight-chain VLCFA.
Conditions	Rat liver peroxisomal fractions; anion-exchange chromatography-separated oxidase activities assayed with specific acyl-CoA substrates.

Why This Matters

This differential enzyme usage implies that 15-methyltetracosanoyl-CoA will not follow the same metabolic fate as its straight-chain counterpart, lignoceroyl-CoA, and may serve as a unique probe for peroxisomal enzyme specificity.

• [1] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem, 267(28), 20065-20074. View Source

LCAD Stereospecificity for 2-Methyl Branches

Purified human long-chain acyl-CoA dehydrogenase (LCAD) exhibits absolute stereospecificity for the S-enantiomer of 2-methyl-branched substrates. Activity with R-2-methylpentadecanoyl-CoA was not measurable, while specific activity for S-2-methylpentadecanoyl-CoA was 340 mU/mg protein [1]. In contrast, 15-methyltetracosanoyl-CoA lacks a methyl group at the C2 position, rendering it a non-substrate for this critical stereospecific step, thereby forcing a distinct metabolic route.

LCAD stereospecificity

Class-level inference

S-2-methylpentadecanoyl-CoA: 340 mU/mg; R-isomer: not measurable

Lacking a 2-methyl group, 15-methyltetracosanoyl-CoA avoids this gatekeeper.

Purified human LCAD; absolute stereospecificity confirmed.

Evidence Dimension	Stereospecific enzyme activity on 2-methyl-branched vs. non-2-methyl-branched acyl-CoA
Target Compound Data	15-methyltetracosanoyl-CoA (distal methyl branch at C15) is not a substrate for LCAD due to lack of a 2-methyl group.
Comparator Or Baseline	S-2-methylpentadecanoyl-CoA (2-methyl branch): specific activity 340 mU/mg with purified human LCAD; R-isomer: activity not measurable [1].
Quantified Difference	Absolute stereospecificity (340 mU/mg vs. 0) for the 2S-methyl configuration.
Conditions	In vitro enzyme assay with purified human LCAD protein.

Why This Matters

The data prove that 15-methyltetracosanoyl-CoA will bypass the primary, stereospecific gatekeeper for branched-chain oxidation (LCAD), potentially leading to a different metabolic endpoint or rate, making it a crucial control for studying non-2-methyl branched VLCFA metabolism.

• [1] Battaile, K. P., McBurney, M., Van Veldhoven, P. P., & Vockley, J. (1998). Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1390(3), 333-338. View Source

CPT-I Selectivity: Distal Methyl Branch Impact

While direct kinetic data for 15-methyltetracosanoyl-CoA with CPT-I is unavailable, studies on the selectivity of acylcarnitine synthesis indicate that CPT-I activity is highly sensitive to acyl chain structure. 15-Methyltetracosanoyl-CoA is known to react with L-carnitine to form 15-methyltetracosanoylcarnitine via carnitine O-palmitoyltransferase [1]. However, the presence of a distal methyl branch may alter the kinetics of this critical rate-limiting step compared to the straight-chain analog, lignoceroyl-CoA, potentially affecting mitochondrial import efficiency.

CPT-I selectivity inference

Data to verify

Acylcarnitine formation reported, but kinetic impact of distal methyl branch unknown.

May alter mitochondrial import efficiency compared to lignoceroyl-CoA.

Based on CPT-I sensitivity to acyl chain structure; direct data absent.

Evidence Dimension	Rate of acylcarnitine formation by CPT-I
Target Compound Data	No direct kinetic data for 15-methyltetracosanoyl-CoA.
Comparator Or Baseline	Lignoceroyl-CoA (C24:0 straight-chain) is a known CPT-I substrate.
Quantified Difference	Unknown; inference based on known sensitivity of CPT-I to acyl chain structure.
Conditions	Reaction with L-carnitine catalyzed by carnitine O-palmitoyltransferase.

Why This Matters

If the rate of acylcarnitine formation differs, 15-methyltetracosanoyl-CoA could serve as a unique tool to dissect the specificity of the mitochondrial fatty acid import machinery, a key control point in cellular energy metabolism.

• [1] SMPDB. Pathway: Acylcarnitine Formation from 15-Methyltetracosanoyl-CoA. 2021. View Source

Peroxisomal vs. Mitochondrial β-Oxidation Partitioning

Very long-chain fatty acyl-CoAs (>C20) undergo initial chain shortening in peroxisomes before further degradation in mitochondria. 15-methyltetracosanoyl-CoA, as a C24 acyl-CoA, is predicted to be a substrate for peroxisomal β-oxidation [1]. However, the presence of a methyl branch at the 15th carbon introduces a structural modification absent in straight-chain VLCFAs, which may alter its affinity for peroxisomal acyl-CoA oxidases or the subsequent steps of the pathway compared to lignoceroyl-CoA.

Peroxisomal vs. mitochondrial partitioning

Class-level inference

C24 chain length predicts peroxisomal initiation; methyl branch effect unquantified.

Offers a probe to test how distal branching influences organelle selection.

No quantitative data; cellular fractionation studies needed.

Evidence Dimension	Subcellular localization of β-oxidation initiation
Target Compound Data	Predicted to initiate oxidation in peroxisomes based on chain length (>C20).
Comparator Or Baseline	Lignoceroyl-CoA (C24:0) initiates oxidation in peroxisomes.
Quantified Difference	No quantitative data available for the effect of the distal methyl branch on peroxisomal partitioning.
Conditions	Cellular fractionation studies or in organello oxidation assays.

Why This Matters

This compound offers a unique probe to investigate how a single methyl branch at a specific, distal position influences the peroxisomal versus mitochondrial partitioning of very long-chain fatty acid oxidation, a critical aspect of cellular lipid homeostasis.

• [1] Human Metabolome Database (HMDB). Metabocard for 15-Methyltetracosanoyl-CoA (HMDB0300795). 2021. View Source

15-Methyltetracosanoyl-CoA Applications

Acyl-CoA Oxidase Substrate Specificity

Use 15-methyltetracosanoyl-CoA as a novel substrate to characterize the active site of peroxisomal acyl-CoA oxidases (ACOX1, ACOX2, ACOX3). Its distal methyl branch offers a unique steric and electronic probe to map the enzyme's substrate-binding pocket, extending beyond the well-characterized straight-chain and 2-methyl-branched substrates [1]. This can provide new insights into the molecular basis of peroxisomal β-oxidation specificity.

Tracing Distal Methyl-Branched VLCFA Oxidation

Employ 15-methyltetracosanoyl-CoA as a metabolic tracer to elucidate the pathway for VLCFAs with a single methyl branch at a distal position. By tracking its conversion to shorter-chain acyl-CoAs and ultimately acetyl-CoA, researchers can define the enzyme sequence and kinetic bottlenecks for this class of fatty acids, which are distinct from the well-studied 2-methyl-branched (e.g., pristanic) pathway [2].

Probing CPT-I Substrate Selectivity

Utilize 15-methyltetracosanoyl-CoA in in vitro assays with purified CPT-I to quantitatively determine the impact of a distal methyl branch on acylcarnitine formation. By comparing kinetic parameters (Km, Vmax) with those for lignoceroyl-CoA, this application can define the structural determinants of CPT-I substrate recognition, a critical control point for mitochondrial fatty acid import [3].

Modeling Peroxisomal Oxidation Disorders

Incorporate 15-methyltetracosanoyl-CoA into cell-free or cell-based assays to model and study peroxisomal disorders. Its unique metabolic fate—diverging from both straight-chain and classic branched-chain substrates—makes it a valuable tool for dissecting the specific biochemical defects in conditions like X-linked adrenoleukodystrophy (X-ALD) or Refsum disease, potentially revealing novel therapeutic targets [4].

Application

Selection Property

Validation Focus

Peroxisomal oxidase specificity mapping

Distal methyl-branch probe

Substrate-binding pocket characterization

Methyl-branched VLCFA oxidation pathway tracing

Distal branch metabolic fate

Enzyme sequence and kinetic bottlenecks

CPT-I substrate recognition assay

Acylcarnitine formation kinetics

Structural determinants of mitochondrial import

Peroxisomal disorder model studies

Non-classical branched-chain substrate

Biochemical defect dissection; may reveal research targets

• [1] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem, 267(28), 20065-20074. View Source
• [2] Ferdinandusse, S., et al. (2002). Identification of the peroxisomal β-oxidation enzymes involved in the degradation of 2-methyl-branched fatty acyl-CoA esters. J Lipid Res, 43(3), 438-443. View Source
• [3] SMPDB. Pathway: Acylcarnitine Formation from 15-Methyltetracosanoyl-CoA. 2021. View Source
• [4] Wanders, R. J. A., & Waterham, H. R. (2006). Biochemistry of mammalian peroxisomes revisited. Annual Review of Biochemistry, 75, 295-332. View Source